Cas no 898749-52-5 (2,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 2,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898749-52-5
• MF: C₁₈H₁₅Cl₂NO
• MW: 332.223802804947
• MDL: MFCD03842386
• CID: 870672
• PubChem ID: 24725108
• Update Time: 2025-05-20

2,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 2,5-DICHLORO-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
• 1-{[3-(2,5-dichlorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• 2,5-DICHLORO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
• DTXSID70643504
• (2,5-Dichlorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 898749-52-5
• MFCD03842386
• AKOS016020936
• (2,5-Dichlorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 2,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842386
• Inchi： 1S/C18H15Cl2NO/c19-15-6-7-17(20)16(11-15)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h1-7,10-11H,8-9,12H2
• InChI Key： OIQBVPXZYNBFQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1=CC=CC(=C1)CN1CC=CC1)=O)Cl

Computed Properties

• Exact Mass: 331.0530695g/mol
• Monoisotopic Mass: 331.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.311
• Boiling Point: 472°C at 760 mmHg
• Flash Point: 239.2°C
• Refractive Index: 1.631
• PSA: 20.31000
• LogP: 4.53410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone

Comprehensive Overview of 2,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone (CAS No. 898749-52-5)

2,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone (CAS No. 898749-52-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a benzophenone core substituted with dichloro and pyrrolinomethyl groups, making it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymatic pathways.

The compound's molecular structure, characterized by the presence of chlorine atoms and a pyrrolidine moiety, offers versatility in chemical modifications. This adaptability is crucial for developing novel therapeutic agents, as highlighted by recent studies focusing on kinase inhibitors and GPCR modulators. Given the rising demand for precision medicine, 2,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone is increasingly explored for its role in designing next-generation small-molecule drugs.

In the context of green chemistry, the synthesis of 898749-52-5 has been optimized to minimize environmental impact. Modern catalytic methods, such as palladium-catalyzed cross-coupling, have been employed to enhance yield and reduce waste. This aligns with the global push for sustainable practices in chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. Its aromatic system and heterocyclic component make it a candidate for developing advanced polymers or coatings with tailored properties. Questions like "How does 2,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone improve material durability?" often appear in academic forums, reflecting its interdisciplinary relevance.

From an analytical perspective, CAS No. 898749-52-5 is typically characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and precise identification, critical for regulatory compliance in pharmaceutical applications. Searches for "analytical methods for benzophenone derivatives" have surged, underscoring the need for reliable quality control protocols.

Looking ahead, the compound's utility in bioconjugation and proteomics is being investigated. Its ability to act as a linker or scaffold in bioconjugate chemistry opens doors for innovative diagnostic tools and targeted therapies. This aligns with trending searches around "new bioconjugation reagents 2024," highlighting its cutting-edge potential.

In summary, 2,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone (CAS No. 898749-52-5) is a multifaceted compound with broad applications in drug development, sustainable chemistry, and advanced materials. Its structural features and adaptability position it as a key player in addressing contemporary scientific challenges, making it a focal point for researchers and industry professionals alike.